Cas no 139258-40-5 (Heptanamide, N-octyl-3-oxo-)

• Product Name: Heptanamide, N-octyl-3-oxo-
• CAS No: 139258-40-5
• MF: C₁₅H₂₉NO₂
• MW: 255.396264791489
• CID: 1274670
• Update Time: 2024-08-04

Heptanamide, N-octyl-3-oxo- Chemical and Physical Properties

Names and Identifiers

• Heptanamide, N-octyl-3-oxo-

• Inchi： 1S/C15H29NO2/c1-3-5-7-8-9-10-12-16-15(18)13-14(17)11-6-4-2/h3-13H2,1-2H3,(H,16,18)
• InChI Key： JCZVNEKHLLKSQG-UHFFFAOYSA-N
• SMILES： C(NCCCCCCCC)(=O)CC(=O)CCCC

Computed Properties

• Exact Mass: 255.21997

Experimental Properties

• Density: 0.914±0.06 g/cm3(Predicted)
• Boiling Point: 403.3±28.0 °C(Predicted)
• PSA: 46.17
• pka: 11.77±0.46(Predicted)